Cas no 143088-69-1 (propan-2-yl 2-(benzyloxy)propanoate)

• Product Name: propan-2-yl 2-(benzyloxy)propanoate
• CAS No: 143088-69-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD22579158
• CID: 3741147
• PubChem ID: 15731817
• Update Time: 2025-06-23

propan-2-yl 2-(benzyloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(phenylmethoxy)-, 1-methylethyl ester, (±)-
• Propanoic acid, 2-(phenylmethoxy)-, 1-methylethyl ester
• propan-2-yl 2-(benzyloxy)propanoate
• propan-2-yl2-(benzyloxy)propanoate
• G38963
• propan-2-yl 2-phenylmethoxypropanoate
• 143088-69-1
• EN300-267353

• MDL： MFCD22579158
• Inchi： 1S/C13H18O3/c1-10(2)16-13(14)11(3)15-9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
• InChI Key： XQSDGZJPMXZJSW-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C(OCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Additional information on propan-2-yl 2-(benzyloxy)propanoate

Propan-2-yl 2-(benzyloxy)propanoate (CAS No. 143088-69-1): A Comprehensive Overview in Modern Chemical Research

Propan-2-yl 2-(benzyloxy)propanoate, chemically identified by the CAS number 143088-69-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative, featuring a propanoate backbone with benzyloxy and isopropyl substituents, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of Propan-2-yl 2-(benzyloxy)propanoate consists of a central propanoate moiety linked to a benzyloxy group at the second carbon atom and an isopropyl group at the first carbon atom. This unique arrangement imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both benzyloxy and isopropyl groups enhances its utility in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in medicinal chemistry.

In recent years, the compound has been explored for its role in the synthesis of bioactive molecules. Its structural features make it an excellent candidate for modifying pharmacophores, thereby influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity and reduced toxicity, aligning with current trends in drug discovery aimed at improving therapeutic outcomes.

One of the most compelling aspects of Propan-2-yl 2-(benzyloxy)propanoate is its application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological pathways, and their inhibition is a key strategy in treating conditions such as cancer, inflammation, and viral infections. The benzyloxy group provides a stable anchor for further functionalization, allowing chemists to design inhibitors that target specific protease active sites with high precision. Recent studies have demonstrated its efficacy in generating potent inhibitors that exhibit improved selectivity over off-target enzymes, reducing side effects associated with traditional therapeutics.

The compound's utility extends beyond protease inhibition. It has been utilized in the development of novel antimicrobial agents, where its structural framework allows for the introduction of hydrophobic and hydrophilic groups to enhance membrane penetration and intracellular activity. Furthermore, its role as a chiral building block has been explored in asymmetric synthesis, enabling the production of enantiomerically pure compounds that are essential for many pharmaceutical applications.

The synthesis of Propan-2-yl 2-(benzyloxy)propanoate itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences with moderate yields and require harsh reaction conditions. However, recent advancements in catalytic chemistry have enabled more efficient routes to this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the benzyloxy side chain while maintaining high selectivity and minimizing byproduct formation.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly employing solvent-free reactions, microwave-assisted synthesis, and biocatalytic methods to reduce environmental impact. These sustainable approaches not only improve efficiency but also align with regulatory pressures to minimize hazardous waste generation.

In conclusion, Propan-2-yl 2-(benzyloxy)propanoate (CAS No. 143088-69-1) represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it indispensable for developing next-generation therapeutics. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain at the forefront of innovation in drug discovery and molecular engineering.